Cas no 70791-56-9 (Acetic acid, cyano[(2-propenyloxy)imino]-, ethyl ester)

• Product Name: Acetic acid, cyano[(2-propenyloxy)imino]-, ethyl ester
• CAS No: 70791-56-9
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 546657
• PubChem ID: 71404856
• Update Time: 2025-04-19

Acetic acid, cyano[(2-propenyloxy)imino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyano[(2-propenyloxy)imino]-, ethyl ester
• ethyl 2-cyano-2-prop-2-enoxyiminoacetate
• Ethyl cyano{[(prop-2-en-1-yl)oxy]imino}acetate
• 70791-56-9
• DTXSID20825676

• Inchi： 1S/C8H10N2O3/c1-3-5-13-10-7(6-9)8(11)12-4-2/h3H,1,4-5H2,2H3
• InChI Key： BDQUXXOTMMWZPG-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=NOCC=C)=O)CC

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 71.7Ų

Experimental Properties

• PSA: 71.68